molecular formula C8H16O2 B1595432 Butanoic acid, 2-ethyl-2-methyl-, methyl ester CAS No. 5296-70-8

Butanoic acid, 2-ethyl-2-methyl-, methyl ester

Cat. No. B1595432
CAS RN: 5296-70-8
M. Wt: 144.21 g/mol
InChI Key: RUFXPLNQCKJCCF-UHFFFAOYSA-N
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Description

Butanoic acid, 2-ethyl-2-methyl-, methyl ester is a useful research compound. Its molecular formula is C8H16O2 and its molecular weight is 144.21 g/mol. The purity is usually 95%.
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properties

CAS RN

5296-70-8

Product Name

Butanoic acid, 2-ethyl-2-methyl-, methyl ester

Molecular Formula

C8H16O2

Molecular Weight

144.21 g/mol

IUPAC Name

methyl 2-ethyl-2-methylbutanoate

InChI

InChI=1S/C8H16O2/c1-5-8(3,6-2)7(9)10-4/h5-6H2,1-4H3

InChI Key

RUFXPLNQCKJCCF-UHFFFAOYSA-N

SMILES

CCC(C)(CC)C(=O)OC

Canonical SMILES

CCC(C)(CC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 16.5 Kg portion of methyl 2-ethylbutyrate was reacted with 60 Kg of n-butyl lithium, diisopropylamine, and 19.1 Kg of methyl iodide to provide 17.4 Kg of methyl 2-ethyl-2-methylbutyrate. A 7.5 Kg portion of the ester thus formed was reacted with 3.25 Kg of acetonitrile and 5.03 g of sodium hydride in 33 liters of tetrahydrofuran to provide 1-ethyl-1-methylpropyl cyanomethyl ketone. The ketone thus formed was reacted with 4.35 Kg of hydroxylamine hydrochloride and 2.54 Kg of sodium hydroxide in 44 liters of water to provide 5.65 Kg of 5-amino-3-(1-ethyl-1-methylpropyl)isoxazole.
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